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Compound of Interest

Compound Name: Ergosterol

Cat. No.: B1671047

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of Ergosterol, also known as Provitamin D2. Adherence to these
protocols is critical for minimizing exposure risk and maintaining a secure research
environment.

Personal Protective Equipment (PPE): The First Line of
Defense

When handling Ergosterol, particularly in its solid, powdered form, a comprehensive suite of
personal protective equipment is required to prevent dermal, ocular, and respiratory exposure.
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PPE Component Specification Purpose
Nitrile or neoprene rubber
Hand Protection gloves.[1] Inspect gloves prior Prevents skin contact.
to use.[1]
) Long-sleeved clothing or lab Protects skin and personal
Body Protection ) o
coat.[1] clothing from contamination.

Safety glasses with side

Protects eyes from dust

Eye/Face Protection shields or chemical splash

goggles.[2]

particles and splashes.

Required when engineering

A NIOSH/MSHA or European
Standard EN 136 approved

respirator with a particle filter.

Respiratory Protection

[1]

controls are insufficient, during
large-scale use, in
emergencies, or if dust

formation is likely.[1]

Chemical and Physical Properties

Understanding the properties of Ergosterol is crucial for safe handling and storage.

Property Value

White to off-white crystalline powder or solid.[1]
Appearance

[21[3]
Odor Odorless.[1]

Molecular Formula

C28H440.[1]

Molecular Weight 396.64 g/mol .[1]
Melting Point 156 - 166 °C (312.8 - 330.8 °F).[1][2][4]
Boiling Point 250 °C (482 °F).[1][2]

Practically insoluble in water.[3] Soluble in
Solubility organic solvents like ethanol, DMSO, and

chloroform.[3][5]
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Operational Plan: From Receipt to Disposal

A systematic approach ensures safety at every stage of the handling process.

Pre-Handling and Preparation

Ventilation: Always handle Ergosterol in a well-ventilated area.[2] For procedures that may
generate dust, such as weighing, use a chemical fume hood.

Area Designation: Designate a specific area for handling Ergosterol. Ensure the workspace
is clean and uncluttered.

Gather Materials: Before starting, ensure all necessary PPE, handling equipment (spatulas,
weigh boats), solvents, and waste containers are within reach inside the designated area.

Handling Procedures

Donning PPE: Put on all required PPE as specified in the table above.

Avoiding Dust: Handle the solid material carefully to avoid the formation of dust and
aerosols.[1][3][4]

Weighing: Weigh the powder in a chemical fume hood or a ventilated balance enclosure.

Solution Preparation: When dissolving, add the solid Ergosterol to the solvent slowly. If
preparing an agueous solution, it is recommended to first dissolve Ergosterol in an organic
solvent like ethanol and then dilute with the aqueous buffer.[5] Aqueous solutions should not
be stored for more than one day.[5]

Post-Handling: After handling, wash hands thoroughly with soap and water.[2] Clean all
equipment and the work surface to prevent cross-contamination.

Storage and Transport

Container: Keep the container tightly closed when not in use.[1][3]

Conditions: Store in a dry, cool, and well-ventilated place.[1][6] Recommended storage
temperatures are often refrigerated at 2-8°C.[2]
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o Sensitivities: Ergosterol is sensitive to light, air, and moisture.[2][3][4] Protect from direct
light.[6] Storage under an inert gas is also recommended.[3][4]

e Incompatibilities: Keep away from strong oxidizing agents, acids, and alkalis.[1][6]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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